Cas no 193270-06-3 ((2S)-3-(4-cyanophenyl)-2-acetamidopropanoic acid)

(2S)-3-(4-cyanophenyl)-2-acetamidopropanoic acid Properties

Names and Identifiers

• L-Phenylalanine,N-acetyl-4-cyano-
• (2S)-2-acetamido-3-(4-cyanophenyl)propanoic acid
• ACETYL-L-4-CYANOPHENYLALANINE
• L-Phenylalanine,N-acetyl-4-cyano
• Ac-Phe(4-CN)-OH
• (S)-N-ACETYL-4-CYANOPHENYLALANINE
• (S)-2-ACETYLAMINO-3-(4-CYANO-PHENYL)-PROPIONIC ACID
• (2S)-3-(4-cyanophenyl)-2-acetamidopropanoic acid
• SCHEMBL5435245
• (S)-2-Acetamido-3-(4-cyanophenyl)propanoic acid
• DTXSID00454706
• AKOS024462989
• Ac-(L)Phe(4-CN)-OH
• 4-cyano-N-acetylphenylalanine
• RHWBMXJTGJAWTL-NSHDSACASA-N
• 193270-06-3
• EN300-24114079
• +Expand

• MDL： MFCD00672507
• InChIKey： RHWBMXJTGJAWTL-NSHDSACASA-N
• Inchi： InChI=1S/C12H12N2O3/c1-8(15)14-11(12(16)17)6-9-2-4-10(7-13)5-3-9/h2-5,11H,6H2,1H3,(H,14,15)(H,16,17)/t11-/m0/s1
• SMILES： CC(N[C@H](C(O)=O)CC1=CC=C(C#N)C=C1)=O

Computed Properties

• Exact Mass: 232.08500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 232.08479225g/mol
• Heavy Atom Count: 17
• Complexity: 337
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• LogP: 1.08098
• PSA: 90.19000